Cas no 894017-84-6 (1-(4-bromo-2-fluorophenyl)-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea)

• Product Name: 1-(4-bromo-2-fluorophenyl)-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea
• CAS No: 894017-84-6
• MF: C₁₉H₁₉BrFN₃O₃
• MW: 436.274867296219
• CID: 5512112
• Update Time: 2025-05-19

1-(4-bromo-2-fluorophenyl)-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(4-bromo-2-fluorophenyl)-N'-[1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinyl]-
• 1-(4-bromo-2-fluorophenyl)-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea

• Inchi： 1S/C19H19BrFN3O3/c1-2-27-15-6-4-14(5-7-15)24-11-13(10-18(24)25)22-19(26)23-17-8-3-12(20)9-16(17)21/h3-9,13H,2,10-11H2,1H3,(H2,22,23,26)
• InChI Key： OSSMQXZWIWSJJH-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Br)C=C1F)C(NC1CC(=O)N(C2=CC=C(OCC)C=C2)C1)=O

Additional information on 1-(4-bromo-2-fluorophenyl)-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea

Introduction to 1-(4-bromo-2-fluorophenyl)-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea (CAS No. 894017-84-6)

1-(4-bromo-2-fluorophenyl)-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 894017-84-6, represents a fusion of aromatic rings and heterocyclic structures, which are often associated with enhanced binding affinity and selectivity in drug design. The presence of both bromine and fluorine substituents in its aromatic moiety suggests a high degree of functional tunability, making it a promising candidate for further exploration in medicinal chemistry.

The compound's core structure consists of a pyrrolidinone ring linked to an urea moiety, which is further substituted with 4-bromo-2-fluorophenyl and 4-ethoxyphenyl groups. This arrangement not only imparts specific steric and electronic properties but also opens up avenues for diverse chemical modifications. The pyrrolidinone ring is a well-known scaffold in drug discovery, often found in molecules with neurological and anti-inflammatory properties. The urea group, on the other hand, is frequently incorporated into bioactive molecules due to its ability to form hydrogen bonds, enhancing interactions with biological targets.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules with halogenated aromatic rings, owing to their improved metabolic stability and bioavailability. The combination of bromine and fluorine in 1-(4-bromo-2-fluorophenyl)-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea not only aligns with this trend but also offers a unique chemical profile that may translate into novel pharmacological effects. This compound has been the subject of several studies aimed at elucidating its potential therapeutic applications.

One of the most intriguing aspects of this compound is its structural similarity to known bioactive molecules that have demonstrated efficacy in treating various diseases. For instance, the presence of a pyrrolidinone ring reminiscent of molecules targeting central nervous system disorders suggests that 1-(4-bromo-2-fluorophenyl)-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea could exhibit properties relevant to neuroprotection or cognitive enhancement. Additionally, the urea group's ability to interact with biological targets hints at potential applications in anti-inflammatory or immunomodulatory therapies.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of bromine and fluorine substituents into the aromatic ring typically requires specialized methodologies such as halogenation reactions under controlled conditions. These steps are critical as they determine the final pharmacological profile of the molecule. The subsequent functionalization with 4-bromo-2-fluorophenyl and 4-ethoxyphenyl groups further complicates the synthesis but also enhances the compound's potential for biological activity.

Evaluation of 1-(4-bromo-2-fluorophenyl)-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea has been conducted through both computational and experimental approaches. Computational studies have been instrumental in predicting its binding interactions with potential biological targets, providing insights into how structural modifications might influence its efficacy. These studies often employ molecular docking techniques to model how the compound might interact with enzymes or receptors involved in disease pathways.

In parallel, experimental investigations have focused on assessing the compound's pharmacokinetic properties, including solubility, stability, and metabolic fate. These studies are crucial for understanding how the compound behaves within a biological system and for identifying any potential liabilities that might need to be addressed before moving it into clinical development. Preliminary results from these studies have shown promising signs regarding its bioavailability and target engagement.

The growing interest in this compound is also reflected in the number of patents filed around its synthesis and potential applications. Companies specializing in custom synthesis have begun offering this molecule as part of their catalog for researchers exploring novel drug candidates. This commercial availability underscores its importance as a tool compound in medicinal chemistry research.

The future direction of research on 1-(4-bromo-2-fluorophenyl)-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yurea will likely involve further optimization of its structure to enhance its pharmacological properties. This could include modifying substituent groups to improve selectivity or exploring new synthetic routes to increase yield and reduce costs. Additionally, more extensive preclinical studies will be necessary to fully understand its therapeutic potential and safety profile.

In conclusion, 1-(4-bromo-octane